BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Cephalosporin
C Production Using Submerged Fermentation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cephalosporin C

Cat. No.: B10777433

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cephalosporin C (CPC) is a beta-lactam antibiotic of significant clinical importance, serving as
a precursor for the synthesis of a wide range of semi-synthetic cephalosporin drugs.[1][2][3]
These antibiotics are valued for their broad antibacterial spectrum and are widely used to treat
various infectious diseases.[4] The industrial production of Cephalosporin C is primarily
achieved through submerged fermentation using the filamentous fungus Acremonium
chrysogenum (also known as Cephalosporium acremonium).[1][5][6] This document provides
detailed application notes and protocols for the production of Cephalosporin C, covering strain
maintenance, fermentation procedures, downstream processing, and analytical methods.

Producing Microorganism: Acremonium
chrysogenum

Acremonium chrysogenum is the cornerstone of industrial Cephalosporin C production.[5][6]
During fermentation, this fungus can exhibit different morphological forms, including hyphae,
swollen hyphal fragments, conidia, and arthrospores.[5] Notably, the yeast-like swollen hyphal
fragments are associated with higher Cephalosporin C production.[5] Strain improvement
programs, often involving classical mutagenesis and recombinant DNA technology, have been
instrumental in developing high-yielding industrial strains.[6][7][8][9]
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Fermentation Media

The composition of the fermentation medium is critical for optimal cell growth and
Cephalosporin C biosynthesis.[5] Various formulations have been developed, often containing
a combination of complex and defined components. Below are examples of seed and
fermentation media compositions.

Seed Medium Composition

A seed culture is first prepared to ensure a sufficient quantity of viable biomass for inoculating
the production fermenter.

Component Concentration (g/L) Reference
Sucrose 30 [5][10]
Potassium Dihydrogen

Orthophosphate Lo Bl120]
Magnesium Sulphate 0.3 [5][10]
Trace Metal Solution 15 ml/L [5][10]
Component Concentration (g/L) Reference
Dextrose 10 [11]

Corn Steep Solids 5 [11]
Soluble Starch 15 [11]

Yeast Extract 4 [11]
K2HPO4 1 [11]
MgS04-7H20 1 [11]
CaCo3 1 [11]

Production Medium Composition
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The production medium is designed to support high-level Cephalosporin C synthesis.

Component Concentration (g/L) Reference
Saccharose 36 [12]
Glucose 27 [12]
(NH4)2S04 8 [12]
KH2PO4 8 [12]
D-L Methionine 5 [12]
Na2S04 1.6 [12]
CaS04 2.3 [12]
Ferrous Ammonium Sulphate 2 [12]
MgS04-7H20 1.3 [12]
ZnS04-7H20 0.22 [12]
MnS04-H20 0.22 [12]
CuS04 0.055 [12]
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Component Amount Reference
Corn Steep Liquor 50¢g [13]
Peanut Powder 159 [13]
Glucose 8¢ [13]
Hydrolyzed Starch 26 g [13]
Methionine 49 [13]
Soybean Oil 55 mi [13]
Antifoam 2 mi [13]
MgS04 49 [13]
(NH4)2504 13 g [13]
FeSO4 0.09 g [13]
MnSO4 0.03 g [13]
ZnSO4 0.025 g [13]
CuS0O4 0.025¢g [13]
CaCO3 69 [13]

Fermentation Process Parameters

Optimal physical and chemical parameters are crucial for maximizing Cephalosporin C yield.
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Parameter Optimal Value/Range Reference
Temperature 24 -28°C [41[13][14]

pH 5.6-7.2 [5][4][13]
Dissolved Oxygen (DO) > 30% saturation [5][4]

Agitation 400 rpm [15][16]
Aeration 1vvm [15][16]
Fermentation Time 140 - 144 hours [51141[13]
Inoculum Size 1% - 22% (viv) [13][15][16][17]

Experimental Protocols
Protocol for Submerged Fermentation of Acremonium
chrysogenum

¢ Inoculum Preparation:

o Aseptically transfer a stock culture of A. chrysogenum to a sporulation medium (e.g., Corn
Steep Liquor Agar) and incubate at 27°C for 14 days.[12]

o Prepare a spore suspension from the slant culture.

o Inoculate a 500 ml Erlenmeyer flask containing 100 ml of sterile seed medium with 1 ml of
the spore suspension.[12]

o Incubate the seed culture on a rotary shaker at 200-250 rpm and 25-28°C for 38 to 72
hours.[5][10][11]

e Production Fermentation:
o Sterilize the production fermenter containing the production medium.

o Inoculate the production medium with the seed culture at a ratio of 10-20% (v/v).[13]
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o Maintain the fermentation under the optimal conditions specified in the table above
(Temperature: 28°C, pH: 7.2, DO: >30%).[5][4] The pH can be controlled using 2M KOH
and 2M HCI.[5]

o The fermentation is typically carried out for 144 hours.[5][4]

o During fermentation, a fed-batch strategy can be employed, feeding glucose and
vegetable oil at specific time intervals to enhance production.[13]

e Biomass Estimation:
o To determine the dry cell weight, centrifuge 10 ml of the fermentation broth.
o Wash the resulting pellet twice with distilled water, followed by recentrifugation.

o Dry the pellet at 80°C until a constant weight is achieved.[5]

Downstream Processing

The recovery and purification of Cephalosporin C from the fermentation broth is a multi-step
process.[5][18]

Overview of Downstream Processing
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Fermentation Broth

'

Cell Mass Removal (Filtration/Centrifugation)

'

Acidification & Protein Precipitation

'

Primary Purification

'

Secondary Purification

'

Purified Cephalosporin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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